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Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the magnetic properties of

tungsten(V) bromide (WBr₅), a compound of interest due to its d¹ electronic configuration and

potential applications in catalysis and materials science. This document details the theoretical

basis of its magnetism, summarizes available quantitative data, outlines a standard

experimental protocol for its characterization, and provides a visualization of the underlying

electronic principles.

Introduction to the Magnetism of Tungsten(V)
Bromide
Tungsten(V) bromide, in its solid state, exists as a dimer with the molecular formula W₂Br₁₀,

featuring a bioctahedral structure with two bridging bromide ligands. The tungsten atoms are in

the +5 oxidation state, leading to a 5d¹ electronic configuration. This single unpaired electron is

the origin of the paramagnetic behavior of the compound.

The magnetic properties of WBr₅ are influenced by the interplay of the electron's spin angular

momentum and its orbital angular momentum. In a perfect octahedral crystal field, the 5d
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orbitals split into a lower t₂g triplet and a higher e_g doublet. The single d-electron resides in

the t₂g orbitals. However, distortions from perfect octahedral symmetry, which are common in

the solid state, can further lift the degeneracy of the t₂g orbitals. This splitting, along with spin-

orbit coupling, dictates the precise temperature dependence of the magnetic susceptibility.

Quantitative Magnetic Susceptibility Data
The magnetic susceptibility of tungsten(V) bromide has been investigated, and the following

data provides insight into its magnetic behavior. Due to the challenges in accessing full

historical datasets, this guide presents the most readily available and cited values.

Table 1: Molar Magnetic Susceptibility of Tungsten(V) Bromide

Parameter Value Units Notes

Molar Magnetic

Susceptibility (χ_M)
+270 x 10⁻⁶ cm³/mol At room temperature.

Molar Magnetic

Susceptibility (χ_M)
+250.0 x 10⁻⁶ cm³/mol At 25 °C (298 K).[1]

Temperature Range of

Study
80 - 300 K

Detailed temperature-

dependent data from

this range has been

published but is not

broadly available.

Note: The variation in reported room temperature values may be due to differences in

measurement conditions or sample purity.

Experimental Protocol: Determination of Magnetic
Susceptibility using the Gouy Method
The magnetic susceptibility of air- and moisture-sensitive compounds like tungsten(V) bromide

is commonly determined using the Gouy method. This technique measures the change in

weight of a sample when it is placed in a magnetic field.
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Principle
A cylindrical sample is suspended from a balance such that one end is in a region of high

magnetic field and the other is in a region of negligible field. The force exerted on the sample

by the magnetic field is proportional to its volume susceptibility. Paramagnetic samples are

pulled into the field, resulting in an apparent increase in weight, while diamagnetic samples are

pushed out, leading to an apparent decrease.

Apparatus
Gouy Balance: An analytical balance adapted to allow a sample to be suspended between

the poles of a magnet.

Electromagnet: Capable of producing a strong, uniform magnetic field.

Gouy Tube: A long, cylindrical tube of uniform cross-section, made of a diamagnetic material

(e.g., glass).

Inert Atmosphere Glovebox or Schlenk Line: For handling the air-sensitive tungsten(V)

bromide.

Calibration Standard: A substance with a well-known magnetic susceptibility, such as

HgCo(SCN)₄ or [Ni(en)₃]S₂O₃.

Procedure
Sample Preparation (under inert atmosphere):

Finely grind the crystalline tungsten(V) bromide to ensure homogeneous packing.

Carefully pack the Gouy tube with the powdered WBr₅ to a known height. The packing

should be uniform to avoid errors.

Seal the Gouy tube to prevent exposure to air and moisture during the measurement.

Calibration:

Measure the apparent weight of the empty Gouy tube with the magnetic field off and on.
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Fill the Gouy tube with the calibration standard to the same height as the sample and

measure its weight with the field off and on.

These measurements are used to determine the apparatus constant.

Sample Measurement:

Suspend the sealed Gouy tube containing the tungsten(V) bromide from the balance.

Position the tube so that its bottom is in the center of the magnetic field.

Measure the weight of the sample with the magnetic field off (W_off).

Apply the magnetic field and measure the weight of the sample with the field on (W_on).

Record the temperature at which the measurement is performed.

Data Analysis:

The change in weight (ΔW = W_on - W_off) is used to calculate the gram magnetic

susceptibility (χ_g) of the sample using the calibrated apparatus constant.

The molar magnetic susceptibility (χ_M) is then calculated by multiplying the gram

susceptibility by the molar mass of WBr₅.

A diamagnetic correction is applied to account for the core electrons of the tungsten and

bromide ions.

Visualization of the Electronic Origin of Magnetism
in Tungsten(V) Bromide
The following diagram illustrates the theoretical basis for the paramagnetism of tungsten(V)

bromide, arising from its d¹ electronic configuration in an octahedral ligand field.

Caption: Electronic orbital splitting in W(V) leading to its magnetic properties.

Conclusion
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Tungsten(V) bromide is a paramagnetic compound due to the presence of a single unpaired d-

electron. Its magnetic susceptibility is a key parameter for understanding its electronic structure

and bonding. While room temperature values are established, further investigation into the

temperature-dependent magnetic behavior, as originally reported in early literature, would

provide deeper insights into the effects of spin-orbit coupling and crystal field distortions. The

experimental determination of its magnetic properties requires careful handling under inert

atmosphere conditions, with the Gouy method being a suitable and historically significant

technique. The theoretical framework for its magnetism is well-understood and provides a basis

for interpreting experimental data.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Contact our Ph.D. Support Team for a compatibility check
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